![molecular formula C9H11BrN2O B2602220 5-Bromo-4-cyclobutyloxypyridin-2-amine CAS No. 1853988-00-7](/img/structure/B2602220.png)
5-Bromo-4-cyclobutyloxypyridin-2-amine
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques, but specific data for “5-Bromo-4-cyclobutyloxypyridin-2-amine” is not available .Physical And Chemical Properties Analysis
Physical and chemical properties of a compound include parameters like molecular weight, density, boiling point, melting point, etc . Unfortunately, specific data for “5-Bromo-4-cyclobutyloxypyridin-2-amine” is not available .Scientific Research Applications
Selective Amination and Chemoselectivity
- A study demonstrated selective amination of polyhalopyridines, including 5-bromo-2-chloropyridine, catalyzed by a palladium-Xantphos complex, resulting in high yields and excellent chemoselectivity, suggesting potential for targeted synthesis of pyridine derivatives (Jianguo Ji, Tao Li, & W. Bunnelle, 2003).
Regioselective Displacement Reactions
- Research on the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine provided insights into the formation of specific aminopyrimidines, underlining the significance of structural analysis in understanding reaction pathways (A. Doulah et al., 2014).
Novel Pyridine-Based Derivatives Synthesis
- Another study described the efficient synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reaction, highlighting the application of density functional theory (DFT) studies to predict the reaction pathways and investigate the compounds' potential as chiral dopants for liquid crystals (Gulraiz Ahmad et al., 2017).
Chemoselective Synthesis of Amino-Pyrroles
- The chemoselective synthesis of 1-substituted 4-amino-2-(trifluoromethyl)-1H-pyrroles demonstrated a concise method for generating these compounds from 5-bromo-4-methoxy-1,1,1-trifluoropent-3-en-2-ones, showcasing the versatility in synthesizing fluorinated pyrroles with potential pharmacological applications (E. C. Aquino et al., 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-bromo-4-cyclobutyloxypyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2O/c10-7-5-12-9(11)4-8(7)13-6-2-1-3-6/h4-6H,1-3H2,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGQHKVIMKJOVER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)OC2=CC(=NC=C2Br)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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